Cas no 1361653-36-2 (3,6-Dimethyl-2-(perchlorophenyl)pyridine)

• Product Name: 3,6-Dimethyl-2-(perchlorophenyl)pyridine
• CAS No: 1361653-36-2
• MF: C₁₃H₈Cl₅N
• MW: 355.474318504334
• CID: 4969015
• Update Time: 2025-05-19

3,6-Dimethyl-2-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-(perchlorophenyl)pyridine

• Inchi： 1S/C13H8Cl5N/c1-5-3-4-6(2)19-13(5)7-8(14)10(16)12(18)11(17)9(7)15/h3-4H,1-2H3
• InChI Key： DLUBVSJEWAIDBP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C)=CC=C(C)N=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 299
• XLogP3: 6.4
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dimethyl-2-(perchlorophenyl)pyridine

Comprehensive Overview of 3,6-Dimethyl-2-(perchlorophenyl)pyridine (CAS No. 1361653-36-2)

3,6-Dimethyl-2-(perchlorophenyl)pyridine, identified by its CAS number 1361653-36-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and agrochemical development. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug synthesis and functional materials. Its unique structural features, including the perchlorophenyl group and dimethyl substitution, contribute to its distinct chemical properties and reactivity.

In recent years, the demand for high-performance intermediates like 3,6-Dimethyl-2-(perchlorophenyl)pyridine has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the development of kinase inhibitors and antiviral agents. The compound's electron-deficient aromatic system makes it a valuable candidate for catalysis and ligand design in transition-metal complexes.

The synthesis of CAS 1361653-36-2 typically involves multistep organic reactions, including cross-coupling and cyclization techniques. Its perchlorophenyl moiety enhances stability under harsh conditions, making it suitable for high-temperature applications. This property aligns with the growing trend of green chemistry, where robust intermediates are prioritized to minimize waste and improve process efficiency.

From an industrial perspective, 3,6-Dimethyl-2-(perchlorophenyl)pyridine is often discussed in the context of advanced material synthesis. Its incorporation into polymeric matrices or coordination networks can impart thermal resistance and electronic tunability, addressing key challenges in optoelectronics and energy storage. These applications resonate with current market trends focusing on renewable energy solutions and smart materials.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which confirm its molecular structure and purity. The pyridine core exhibits predictable proton chemical shifts, while the perchlorophenyl group provides distinct spectroscopic signatures. Such detailed analyses are critical for quality control in industrial-scale production.

Environmental and safety considerations for CAS 1361653-36-2 are aligned with REACH compliance and OECD guidelines. While not classified as hazardous under standard protocols, proper handling procedures are recommended due to its low solubility in aqueous systems. This aspect is particularly relevant to laboratory safety discussions and waste management practices in chemical manufacturing.

Future research directions for 3,6-Dimethyl-2-(perchlorophenyl)pyridine may explore its structure-activity relationships in bioactive molecules or its role in supramolecular chemistry. The compound's tunable electronic properties could also inspire innovations in molecular electronics or sensor technologies, areas currently dominating academic publications and patent filings.

In summary, 1361653-36-2 represents a multifunctional chemical entity with broad applicability across life sciences and advanced materials. Its synthetic accessibility and structural modularity position it as a key intermediate for addressing contemporary challenges in drug discovery and sustainable technology. As industries increasingly prioritize specialty chemicals, this compound's relevance is expected to grow in both research and commercial domains.